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Compound of Interest

Compound Name: Mth-DL-hydroxy proline
CAS No.: 104809-12-3
Cat. No.: B564125
Get Quote
. J

Executive Summary & Chemical Identification

Scope: This guide details the disposal and handling protocols for Mth-DL-hydroxyproline. Note
on Nomenclature: "Mth" is frequently used in cataloging as an abbreviation for Methyl (e.g., N-
Methyl-DL-hydroxyproline) or occasionally as a transcription error for cis (e.g., cis-4-Hydroxy-D-
proline). As both N-methyl derivatives and standard hydroxyproline isomers share similar
hazard profiles (amino acid derivatives), this guide applies to the general class of
Hydroxyproline Derivatives (CAS Family: 51-35-4, 618-27-9, 3398-22-9).

Immediate Action Directive:

o Hazard Class: Generally Irritant (Category 2). Not classified as P-listed (acutely toxic) or U-
listed (toxic) waste by the EPA, but must be treated as Regulated Chemical Waste.

o Disposal Method: High-temperature incineration with afterburner and scrubber.

e Prohibited: Do NOT dispose of down the drain (sanitary sewer) despite water solubility,
unless explicitly authorized by local wastewater permits for dilute, non-hazardous amino
acids.
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Hazard Identification & Causality

Why we handle it this way.

To ensure safety, we must understand the chemical behavior driving the protocol.

Feature

Property

Operational Implication

Chemical Structure

Cyclic amino acid derivative

(Pyrrolidine ring).[1]

Stability: Stable under normal
conditions but reactive with

strong oxidizers.[2]

Solubility

Highly water-soluble.

Spill Risk: Spreads rapidly on
wet surfaces. Requires dry

absorption methods.

Acidity/Basicity

Amphoteric (Zwitterionic).

Compatibility: Do not mix with
strong acids (exothermic) or
bleach (potential for

chloramine formation).

Toxicity

Irritant (Skin/Eye/Respiratory).
[21[3]

PPE: Inhalation of dust is the
primary vector. N95/P100

mask or fume hood required.

Disposal Protocol: Step-by-Step

A. Solid Waste (Pure Substance)

Scenario: Expired reagent, contaminated solids, or spill cleanup debris.

e Segregation: Keep separate from oxidizers (e.g., nitrates, perchlorates) to prevent potential

exothermic reactions.

e Packaging:

o Place the original container (if compatible) into a clear, 6-mil polyethylene bag.

o If the original container is damaged, transfer to a Wide-Mouth HDPE (High-Density

Polyethylene) jar.
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e Labeling: Attach a hazardous waste tag.

o Chemical Name: Write out fully (e.g., "N-Methyl-DL-Hydroxyproline™). Avoid abbreviations
like "Mth".

o Hazards: Check "Irritant".[4][5]

o Final Disposal: Transfer to the institution's Central Accumulation Area (CAA) for incineration.

B. Liquid Waste (Aqueous or Solvent Solutions)

Scenario: Reaction mixtures or HPLC waste.
e Characterization: Determine the solvent matrix.

o Agueous: pH adjustment may be required (Target pH 5-9) if the local facility allows
elementary neutralization, but generally, collect as waste.

o Organic (e.g., Methanol/Acetonitrile): Segregate into "Non-Halogenated Organic Waste."
e Container: Use Amber Glass or HDPE carboys.

e Venting: Use vented caps if the solution contains volatile organic solvents or if there is a risk
of off-gassing.

C. Decision Logic (Visualization)
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Figure 1: Decision matrix for segregating and packaging hydroxyproline waste streams.
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Emergency Spill Response

Protocol for spills > 10 grams or those outside a fume hood.

PPE Requirements[1][2][3][6][8][9][10][11]
e Gloves: Nitrile (0.11 mm thickness minimum).

o Eyes: Chemical Safety Goggles (ANSI Z87.1).

» Respiratory: N95 (for dust) or Half-mask respirator if ventilation is poor.

Cleanup Workflow

 |solate: Evacuate the immediate area (3-meter radius). Mark the zone.
e Ventilate: Open windows or maximize lab ventilation rates.
e Contain (Dry Spill):

o Do not wet the powder (this creates a sticky residue).

o Cover with a dust suppressant (e.g., damp paper towels laid over the powder, not mixed
in) or use a HEPA vacuum.

o Scoop into a waste bag.
e Contain (Wet Spill):
o Absorb with vermiculite, sand, or universal absorbent pads.
o Prohibited: Do not use sawdust if the solution contains strong oxidizers (fire risk).

» Decontaminate: Wipe surface with water and mild detergent.
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Figure 2: Immediate response workflow for laboratory spills.

Regulatory & Technical Data
hvsical & Chemical .

Property Value Source

White to off-white crystalline

Appearance [Sigma SDS]
powder

Melting Point ~274°C (Decomposes) [PubChem]

Water Solubility Soluble (approx. 50 mg/mL) [Fisher]

o Incompatible with strong ]
Reactivity o [Sigma SDS]
oxidizing agents

Waste Codes (USA)

e RCRA Code: Not listed (Not P or U listed).

o DOT Classification: Not regulated as a dangerous good for transport (unless mixed with
hazardous solvents).

e SARA 302/313: Components not listed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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